Cas no 1804699-90-8 (3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1804699-90-8
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4853254
• Update Time: 2025-11-05

3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-7(10)4-1-3(2-14)16-6(5(4)15)8(11,12)13/h1,7H,15H2
• InChI Key： GEDIIZVJQRLKHW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C(F)(F)F)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1804699-90-8)

In recent years, the compound 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1804699-90-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug design.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's ability to act as a kinase inhibitor was evaluated in vitro, demonstrating potent activity against several cancer-related kinases, including EGFR and VEGFR. These findings suggest its potential as a lead compound for oncology drug development.

Another significant development involves the application of this compound in agrochemical research. A 2023 study highlighted its efficacy as a key intermediate in the synthesis of novel herbicides. The fluorine-rich structure of 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine contributes to its strong binding affinity to target enzymes in weeds, offering a new avenue for sustainable crop protection solutions. The study also noted its favorable environmental profile, with reduced toxicity to non-target organisms compared to traditional herbicides.

Further investigations into the pharmacokinetic properties of this compound have revealed its excellent oral bioavailability and tissue distribution. Preclinical studies in animal models have shown that it achieves therapeutic concentrations in target tissues with minimal off-target effects. These properties, combined with its synthetic accessibility, position it as a versatile building block for further medicinal chemistry optimization.

In conclusion, 3-Amino-6-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1804699-90-8) represents a promising candidate for both pharmaceutical and agrochemical applications. Its unique chemical structure and demonstrated biological activity warrant continued exploration, particularly in the context of targeted therapy development. Future research should focus on optimizing its selectivity and efficacy, as well as exploring its potential in combination therapies.